2-{1-[3-(5-methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole

• IUPAC Name: 1-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-3-(5-methoxyindol-1-yl)propan-1-one
• InChI: InChI=1S/C24H26N4O2/c1-30-19-6-7-22-18(16-19)10-12-27(22)15-11-23(29)28-13-8-17(9-14-28)24-25-20-4-2-3-5-21(20)26-24/h2-7,10,12,16-17H,8-9,11,13-15H2,1H3,(H,25,26)
• InChI Key: YRPXWRFOZUBKAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C2)CCC(=O)N3CCC(CC3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C24H26N4O2
• Molecular Weight: 402.5 g/mol

Description

This compound features a benzimidazole core linked to a piperidine ring via a propanoyl group, which is further substituted with a 5-methoxyindole moiety. The benzimidazole-piperidine scaffold is widely studied due to its versatility in drug design, particularly in targeting receptors and enzymes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{1-[3-(5-methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole typically involves multi-step organic reactions. One common approach is to start with the synthesis of the indole derivative, followed by the formation of the piperidine ring, and finally the benzimidazole moiety.

Indole Synthesis: The indole derivative can be synthesized using Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone in the presence of an acid catalyst.

Piperidine Formation: The piperidine ring can be introduced through a reductive amination reaction, where an amine reacts with a carbonyl compound in the presence of a reducing agent.

Benzimidazole Formation: The benzimidazole moiety can be synthesized by the condensation of o-phenylenediamine with a carboxylic acid or its derivatives under acidic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of high-throughput screening methods, continuous flow reactors, and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{1-[3-(5-methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the indole, piperidine, and benzimidazole rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenating agents for electrophilic substitution, and nucleophiles such as amines or thiols for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

2-{1-[3-(5-methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a therapeutic agent due to its structural similarity to bioactive molecules.

Biological Studies: It is used in research to understand its interaction with biological targets such as enzymes and receptors.

Chemical Biology: The compound serves as a probe to study cellular processes and pathways.

Industrial Applications: It is explored for its potential use in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 2-{1-[3-(5-methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole involves its interaction with specific molecular targets. The indole moiety can bind to receptors or enzymes, modulating their activity. The piperidine and benzimidazole rings may enhance the compound’s binding affinity and specificity. The exact pathways involved depend on the biological context and the specific targets studied.

Comparison with Similar Compounds

Structural Analogues and Key Modifications

The table below highlights structural analogs and their pharmacological profiles:

Compound Name	Key Structural Features	Biological Activity/Data	Reference
Target Compound : 2-{1-[3-(5-Methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole	Benzimidazole + piperidin-4-yl + propanoyl-5-methoxyindole	Hypothesized CNS activity (e.g., anxiolytic, nociceptin receptor modulation)
1-[1-(1-Methylcyclooctyl)-4-piperidinyl]-2-[(3R)-3-piperidinyl]-1H-benzimidazole	Benzimidazole + piperidinyl + bulky cyclooctyl substituent	Potent anxiolytic via nociceptin/orphanin FQ receptor agonism (IC₅₀: nM range)
CV-11974 (Angiotensin II antagonist)	Benzimidazole + tetrazole biphenyl group	IC₅₀: 1.12 × 10⁻⁷ M (bovine adrenal cortex), 2.86 × 10⁻⁸ M (rabbit aorta)
DMPI (3-{1-[(2,3-Dimethylphenyl)methyl]piperidin-4-yl}-1-methyl-2-pyridin-4-yl-1H-indole)	Indole + piperidinyl + dimethylphenyl	Synergist with carbapenems against MRSA (MIC reduction by >50%)
2-(Piperidin-3-yl)-1H-benzo[d]imidazole derivatives (Mannich bases)	Benzimidazole + piperidinyl + thioalkyl groups	Antibacterial activity against E. coli and S. aureus (MIC: 8–32 µg/mL)

Key Observations

Receptor Selectivity: The target compound’s 5-methoxyindole group differentiates it from analogs like CV-11974 (angiotensin II antagonist) and DMPI (MRSA synergist). Indole derivatives often exhibit affinity for serotonin (5-HT) or nociceptin receptors, as seen in ’s anxiolytic compound . Bulky substituents (e.g., 1-methylcyclooctyl in ) enhance receptor occupancy but may reduce solubility, whereas the propanoyl linker in the target compound balances lipophilicity and metabolic stability .

Antimicrobial vs. CNS Activity: Mannich bases with thioalkyl groups () show broad-spectrum antibacterial activity, likely due to membrane disruption. In contrast, the target compound’s indole-propanoyl group may favor CNS penetration . DMPI’s dimethylphenyl group enhances synergism with carbapenems, suggesting that aryl substituents optimize antimicrobial interactions .

Synthetic Accessibility: The target compound’s synthesis likely involves coupling 5-methoxyindole-propanoyl chloride with a piperidin-4-yl-benzimidazole precursor, analogous to methods in (click chemistry for triazole-thiazole derivatives) . Modifications at the piperidine nitrogen (e.g., propanoyl vs. acetyl groups) are critical for tuning bioavailability, as seen in ’s prodrug design .

Physicochemical and Pharmacokinetic Considerations

• Lipophilicity: The 5-methoxyindole and propanoyl groups increase logP compared to polar analogs like CV-11974 (tetrazole group reduces logP) .
• Solubility : Methoxy groups improve aqueous solubility slightly, but piperidine’s basicity may necessitate salt formation for formulation .

Biological Activity

The compound 2-{1-[3-(5-methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole is a synthetic derivative that incorporates both benzimidazole and indole moieties, which are known for their diverse biological activities. This article delves into the biological activity of this compound, focusing on its pharmacological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Chemical Structure

The molecular structure of the compound can be described as follows:

• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.43 g/mol
• IUPAC Name: 2-{1-[3-(5-methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole

This structure includes a benzimidazole core, which is linked to a piperidine ring and an indole derivative, contributing to its pharmacological properties.

Biological Activity Overview

The biological activities of compounds containing benzimidazole and indole moieties have been extensively studied. Research indicates that derivatives of these compounds exhibit various pharmacological effects, including:

• Antitumor Activity: Benzimidazole derivatives have shown significant inhibitory effects against various cancer cell lines, including breast and colon cancer. For example, studies have demonstrated that certain benzimidazole compounds can induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins .
• Antimicrobial Properties: Several derivatives exhibit potent antibacterial and antifungal activities. In vitro studies have reported that certain benzimidazole derivatives demonstrate minimum inhibitory concentrations (MICs) comparable to standard antibiotics against Gram-positive and Gram-negative bacteria .
• Anti-inflammatory Effects: Compounds with the benzimidazole structure have been noted for their anti-inflammatory properties, potentially through the inhibition of pro-inflammatory cytokines and mediators .

Structure-Activity Relationship (SAR)

The SAR studies reveal that modifications on the indole and piperidine rings significantly influence the biological activity of the compound. Key findings include:

• Indole Substitution: The presence of a methoxy group at the 5-position of the indole ring enhances the compound's potency against certain cancer cell lines due to increased lipophilicity and improved receptor binding affinity .
• Piperidine Modifications: Alterations in the piperidine ring can affect the compound's interaction with G-protein coupled receptors (GPCRs), which are crucial for various signaling pathways in cells .

Case Studies

Several studies highlight the biological activity of similar compounds:

• Anticancer Activity : A study on a series of benzimidazole derivatives showed that specific modifications led to enhanced cytotoxicity against MCF-7 breast cancer cells. The most potent derivatives exhibited IC50 values in the low micromolar range, indicating significant potential for further development as anticancer agents .
• Antimicrobial Efficacy : Research evaluating a library of benzimidazole compounds revealed that some derivatives exhibited remarkable antimicrobial activity against Staphylococcus aureus and Escherichia coli, with MIC values lower than those of conventional antibiotics such as ampicillin .
• Anti-inflammatory Mechanisms : In vivo studies demonstrated that certain benzimidazole derivatives could reduce inflammation in animal models by inhibiting NF-kB signaling pathways, thus providing a rationale for their use in treating inflammatory diseases .

Q & A

Q. Q1. What are the standard synthetic routes for preparing 2-{1-[3-(5-methoxy-1H-indol-1-yl)propanoyl]piperidin-4-yl}-1H-benzimidazole?

Methodological Answer: The synthesis typically involves multi-step reactions:

Core Benzimidazole Formation : Condensation of o-phenylenediamine with carbonyl derivatives (e.g., carboxylic acids, aldehydes) under acidic or oxidative conditions .

Piperidine Substitution : Alkylation or acylation of the piperidin-4-yl group using reagents like 3-(5-methoxy-1H-indol-1-yl)propanoyl chloride .

Indole Functionalization : Introduction of the 5-methoxyindole moiety via nucleophilic substitution or coupling reactions .
Key Considerations : Solvent choice (e.g., DMF, ethanol), catalysts (e.g., polyphosphoric acid, trimethylsilyl chloride), and reaction time (reflux for 2–24 hours) significantly impact yield .

Q. Q2. How is the structure of the compound validated post-synthesis?

Methodological Answer:

• Spectroscopy :
  • ¹H/¹³C NMR : Confirm substitution patterns (e.g., methoxy indole protons at δ 3.8–4.0 ppm; benzimidazole aromatic protons at δ 7.2–8.1 ppm) .
  • IR Spectroscopy : Identify functional groups (e.g., C=O stretch at ~1700 cm⁻¹ for the propanoyl group) .
• Mass Spectrometry (MS) : Verify molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns .
• Elemental Analysis : Ensure calculated and observed C/H/N/O percentages align (<0.3% deviation) .

Advanced Synthesis and Optimization

Q. Q3. How can researchers address low yields in the final coupling step of the benzimidazole-piperidine-indole scaffold?

Methodological Answer:

• Catalyst Optimization : Use microwave-assisted synthesis or microdroplet techniques to enhance reaction efficiency and reduce side products .
• Solvent Screening : Polar aprotic solvents (e.g., DMF) improve solubility of intermediates, while two-phase systems (e.g., water-ethyl acetate) aid in purification .
• By-Product Analysis : Employ HPLC or TLC to monitor reaction progress and isolate intermediates .

Q. Q4. What strategies mitigate contradictions in reported biological activity data for similar benzimidazole derivatives?

Methodological Answer:

• Standardized Assays : Use consistent cell lines (e.g., A549 for anti-cancer studies) and control compounds to reduce variability .
• Structure-Activity Relationship (SAR) Profiling : Systematically modify substituents (e.g., methoxy vs. halogen groups) and correlate with activity trends .
• Docking Studies : Perform computational modeling (e.g., AutoDock Vina) to predict binding affinities to target proteins (e.g., kinases, GPCRs) .

Biological and Pharmacological Evaluation

Q. Q5. How can the anti-cancer potential of this compound be evaluated in vitro?

Methodological Answer:

• Cell Viability Assays : Use MTT or resazurin assays on cancer cell lines (e.g., A549 lung adenocarcinoma) at concentrations 1–100 μM .
• Apoptosis Markers : Quantify caspase-3/7 activation via fluorometric assays .
• Gene Expression Analysis : RT-qPCR to assess oncogene (e.g., Bcl-2, p53) modulation .

Q. Q6. What mechanisms explain the antimicrobial activity of benzimidazole derivatives?

Methodological Answer:

• Enzyme Inhibition : Target microbial DNA gyrase or dihydrofolate reductase via competitive binding assays .
• Membrane Disruption : Use fluorescent probes (e.g., SYTOX Green) to assess cell membrane integrity in bacterial models .

Analytical and Stability Considerations

Q. Q7. How do researchers address poor solubility of the compound in aqueous media?

Methodological Answer:

• Co-Solvent Systems : Use DMSO-ethanol mixtures (≤5% DMSO) for in vitro studies to maintain solubility without cytotoxicity .
• Salt Formation : Explore hydrochloride or sulfonate salts to enhance hydrophilicity .

Q. Q8. What advanced analytical techniques resolve structural ambiguities in substituted benzimidazoles?

Methodological Answer:

• 2D NMR (COSY, HSQC) : Elucidate proton-proton and carbon-proton correlations in complex substituents .
• X-ray Crystallography : Determine absolute configuration for chiral centers (e.g., piperidine ring) .
• High-Resolution Mass Spectrometry (HRMS) : Confirm exact mass (<2 ppm error) for novel derivatives .

Methodological Troubleshooting

Q. Q9. How are reaction intermediates purified when traditional column chromatography fails?

Methodological Answer:

• Recrystallization : Use solvent pairs like DMF-ethanol (1:1) to isolate high-purity solids .
• Prep-HPLC : Employ gradient elution (e.g., acetonitrile-water with 0.1% TFA) for polar by-products .

Q. Q10. What computational tools predict metabolic stability of the compound?

Methodological Answer:

• ADMET Prediction : Use software like SwissADME or pkCSM to estimate hepatic clearance, CYP450 interactions, and plasma protein binding .
• Metabolite Identification : Simulate Phase I/II metabolism via CYP3A4 and UGT isoforms using Schrödinger’s BioLuminate .